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For researchers, scientists, and drug development professionals utilizing nonlinear optical
phenomena, the choice of the right crystal is paramount for experimental success. Beta-Barium
Borate (BBO) stands out as a versatile and widely used nonlinear crystal. However, its
performance is critically dependent on the temporal characteristics of the laser pulses
employed. This guide provides an objective comparison of BBO crystal performance in
femtosecond versus nanosecond pulse regimes, supported by experimental data and detailed
methodologies.

Key Performance Parameters: A Head-to-Head
Comparison

The interaction of laser pulses with BBO crystals is governed by a set of key performance
parameters that differ significantly between the femtosecond and nanosecond regimes.
Understanding these differences is crucial for optimizing applications such as second harmonic
generation (SHG), optical parametric amplification (OPA), and optical parametric oscillation
(OPO).
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Performance Femtosecond Nanosecond Pulse L
. . Significance

Parameter Pulse Regime Regime
The much higher peak
intensity of
femtosecond pulses
necessitates a higher

Higher (e.g., >200 Lower (e.g., 0.5 damage threshold.
Damage Threshold GW/cmz @ 800 nm, GW/cm2z @ 1064 nm, BBO's high damage

100 fs)[1]

10 ns)[1]

threshold makes it
suitable for high-
power applications in
both regimes.[2][3][4]
[5]

Temporal Dispersion
(Group Velocity
Mismatch - GVM)

Critical consideration.
Significant GVM leads
to temporal walk-off
between fundamental
and harmonic pulses,
broadening the output

pulse.[3]

Generally negligible
due to the longer

pulse duration.

GVM is a major
limiting factor for
conversion efficiency
and pulse duration in
the femtosecond
regime, often requiring
the use of very thin
crystals.[6][7]

Phase-Matching
Bandwidth

Broader spectral
bandwidth of
femtosecond pulses
requires a larger
phase-matching
bandwidth to
efficiently convert the

entire spectrum.[8]

The narrow spectrum
of nanosecond pulses
requires a less
stringent phase-

matching bandwidth.

A wider phase-
matching bandwidth
allows for the efficient
frequency conversion
of broadband

femtosecond pulses.

[8]

Nonlinear Conversion

Efficiency

Can be very high due
to high peak

intensities, but limited
by GVM and the need

for thin crystals.

High conversion
efficiencies are readily
achievable with longer
interaction lengths in
thicker crystals.[5][9]
[10]

The choice of crystal
length is a trade-off
between conversion
efficiency and

preserving the short
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pulse duration in the

femtosecond regime.

Thicker crystals

Typically very thin (several millimetersto  The optimal crystal
(microns to a few centimeters) are thickness is a critical
) millimeters) to commonly used to design parameter that
Crystal Thickness o o ) o
minimize temporal maximize the differs significantly
walk-off due to GVM. interaction length and between the two
[6171111][12] conversion efficiency. regimes.
[61[13]

Experimental Protocols: Methodologies for
Characterization

The performance of BBO crystals is evaluated through various experimental setups. Below are
summarized methodologies for key experiments in both femtosecond and nanosecond
regimes.

Second Harmonic Generation (SHG)

Objective: To efficiently convert a fundamental laser frequency to its second harmonic.

e Femtosecond SHG:

o

Laser Source: A mode-locked Ti:sapphire laser system providing femtosecond pulses
(e.g., <100 fs) at a high repetition rate.

o Crystal: Athin BBO crystal (typically <1 mm) cut for the appropriate phase-matching angle.
The crystal is often mounted on a rotation stage for fine-tuning the phase-matching.

o Focusing: The fundamental beam is focused into the BBO crystal using a lens to achieve
the necessary peak intensity for efficient nonlinear conversion.

o Detection: A spectrometer is used to analyze the spectrum of the generated second
harmonic light, and a power meter measures the conversion efficiency. A key
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consideration is the management of group velocity mismatch to avoid significant pulse
broadening.[14]

e Nanosecond SHG:

o

Laser Source: A Q-switched Nd:YAG laser providing nanosecond pulses (e.g., 5-10 ns).

Crystal: A thicker BBO crystal (typically several millimeters) to maximize the interaction
length.

Beam Conditioning: The laser beam may be conditioned to ensure good beam quality,
which is important for achieving high conversion efficiency.

Separation and Measurement: Dichroic mirrors are used to separate the second harmonic
from the fundamental beam. Power meters are used to measure the output power of both
beams to determine the conversion efficiency.

Optical Parametric Amplification (OPA) and Oscillation
(OPO)

Objective: To generate tunable wavelength light.

e Femtosecond OPA/OPO:

Pumping: A portion of the output from a high-power femtosecond laser system is used to
pump the BBO crystal.

Seed (for OPA): A white-light continuum generated from a small fraction of the laser output
can be used as a seed for the amplification of a broad range of wavelengths.

Crystal and Tuning: A BBO crystal is used as the nonlinear medium. Wavelength tuning is
achieved by rotating the crystal to change the phase-matching angle.

Output: The amplified signal and idler beams are separated from the pump beam using
dichroic mirrors. The pulse duration of the output is a critical parameter to measure, often
using an autocorrelator.

e Nanosecond OPO:
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o Pumping: The output of a Q-switched laser (e.g., the third harmonic of a Nd:YAG laser at
355 nm) is used to pump the BBO crystal.

o Cavity: The BBO crystal is placed within an optical cavity formed by two mirrors, one of
which is partially reflective at the signal or idler wavelength to provide feedback for

oscillation.
o Tuning: Wavelength tuning is achieved by rotating the BBO crystal.

o OQutput: The generated signal and idler beams are coupled out of the cavity. The output
power and wavelength are measured as a function of the crystal angle.

Logical Workflow for Pulse Regime Selection

The choice between femtosecond and nanosecond pulses for an application involving BBO
crystals depends on the specific experimental goals. The following diagram illustrates a logical
workflow for this selection process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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